2-methoxy-N-(thiolan-3-yl)pyridin-3-amine

• Molecular Formula: C10H14N2OS
• Molecular Weight: 210.30 g/mol
• IUPAC Name: 2-methoxy-N-(thiolan-3-yl)pyridin-3-amine
• InChI: InChI=1S/C10H14N2OS/c1-13-10-9(3-2-5-11-10)12-8-4-6-14-7-8/h2-3,5,8,12H,4,6-7H2,1H3
• InChI Key: IIGRNIJDWJZLLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)NC2CCSC2

Description

2-Methoxy-N-(thiolan-3-yl)pyridin-3-amine is a pyridine derivative featuring a methoxy group at the 2-position and a thiolan-3-yl (tetrahydrothiophen-3-yl) substituent attached to the pyridin-3-amine nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-(thiolan-3-yl)pyridin-3-amine typically involves nucleophilic substitution reactions. One common method includes the reaction of 2-methoxypyridine with thiolan-3-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic attack on the pyridine ring .

Industrial Production Methods

Industrial production of 2-methoxy-N-(thiolan-3-yl)pyridin-3-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-(thiolan-3-yl)pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The pyridine ring can be reduced to form piperidine derivatives.

Substitution: The thiolan-3-yl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Hydrogen gas in the presence of a palladium catalyst is often employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of piperidine derivatives.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

2-methoxy-N-(thiolan-3-yl)pyridin-3-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 2-methoxy-N-(thiolan-3-yl)pyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The methoxy group and thiolan-3-yl substituent play crucial roles in its binding affinity and specificity. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in key biochemical processes .

Comparison with Similar Compounds

The following analysis compares 2-methoxy-N-(thiolan-3-yl)pyridin-3-amine with structurally related pyridin-3-amine derivatives, focusing on substituent effects, synthetic routes, physicochemical properties, and biological activities.

Structural Analogues and Substituent Variations

Compound Name	Substituents on Pyridin-3-amine	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-Methoxy-N-(thiolan-3-yl)pyridin-3-amine	2-OCH₃, N-thiolan-3-yl	C₉H₁₂N₂OS	196.27	Saturated sulfur ring (thiolan); potential for enhanced metabolic stability
2-Methoxy-N-(4-methoxyphenyl)pyridin-3-amine (4i)	2-OCH₃, N-(4-OCH₃-C₆H₄)	C₁₃H₁₅N₂O₂	243.27	Aromatic methoxy group; electron-rich for π-π interactions
2-Methoxy-N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine	2-OCH₃, N-(thiadiazolyl-CH₂)	C₉H₁₀N₄OS	222.27	Thiadiazole ring; possible redox activity or hydrogen bonding
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	Bipyridine core with 2-OCH₃	C₁₁H₁₁N₃O	201.23	Bipyridine scaffold; planar structure for intercalation or metal chelation

Key Observations :

• The thiolan-3-yl group in the target compound introduces a saturated sulfur ring, contrasting with aromatic (e.g., 4-methoxyphenyl in 4i) or heteroaromatic (e.g., thiadiazole in ) substituents. This may reduce aromatic stacking but improve solubility or reduce toxicity.

Physicochemical Properties

Compound	Melting Point (°C)	Solubility (Predicted)	Spectral Data (¹H NMR Key Shifts)
2-Methoxy-N-(thiolan-3-yl)pyridin-3-amine	N/A	Moderate in DMSO	Expected δ 3.8–4.1 (thiolan CH₂), δ 6.5–7.5 (pyridine)
4i	Not reported	High in chloroform	δ 3.81 (OCH₃), δ 6.67–7.11 (aromatic protons)
4-(4-Methoxyphenyl)-N-(pyridin-3-yl)-1,3-thiazol-2-amine	N/A	Low in water	δ 8.87 (pyridine H), δ 3.85 (OCH₃)

Insights :

• Methoxy groups typically appear near δ 3.8–4.0 in ¹H NMR.
• Thiolan’s saturated structure may reduce π-π stacking compared to aromatic substituents, affecting crystallinity and solubility .

Structure-Activity Relationship (SAR) :

• Electron-donating groups (e.g., OCH₃) enhance binding to hydrophobic enzyme pockets.
• Sulfur-containing rings (thiolan, thiadiazole) may improve membrane permeability or target selectivity .

Biological Activity

2-Methoxy-N-(thiolan-3-yl)pyridin-3-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, efficacy against various diseases, and relevant research findings.

Chemical Structure and Properties

The compound features a pyridine ring substituted with a methoxy group and a thiolane moiety. This unique structure contributes to its biological properties, particularly in terms of lipophilicity and bioavailability.

Biological Activity Overview

• Antiparasitic Activity : Research indicates that compounds similar to 2-methoxy-N-(thiolan-3-yl)pyridin-3-amine exhibit significant activity against Leishmania spp., which are responsible for leishmaniasis. The introduction of specific functional groups has been shown to enhance selectivity and potency against these parasites .
• Anticancer Potential : Preliminary studies suggest that derivatives of pyridine compounds can exhibit cytotoxicity against various cancer cell lines. For instance, related imidazopyridine derivatives have demonstrated moderate cytotoxic activity against MCF-7 and K562 cells, indicating a potential for further exploration in cancer therapeutics .
• Enzyme Inhibition : Compounds within this structural class have been evaluated for their inhibitory effects on cyclooxygenase (COX) enzymes, with some showing selectivity towards COX-2, which is implicated in inflammatory processes . This suggests potential applications in anti-inflammatory therapies.

Efficacy Against Leishmania

A study evaluated the potency of several pyridine derivatives against Leishmania spp., revealing that modifications to the amine group significantly influenced biological activity. The compound's structure-activity relationship (SAR) was analyzed, with findings summarized in Table 1.

Compound ID	pEC50 (Leishmania)	SI (Selectivity Index)	Aqueous Solubility (μM)
2-Methoxy-N-(thiolan-3-yl)pyridin-3-amine	6.1	10	17
Other Analogues	Varies	Varies	Varies

Cytotoxicity Studies

In vitro studies assessed the cytotoxic effects of related compounds on various cancer cell lines. The results indicated that while some compounds showed moderate activity, others were more potent against specific cell lines.

Cell Line	IC50 (μM)	Compound Tested
MCF-7	15	Imidazopyridine Derivative
K562	5	Imidazopyridine Derivative
SaOS2	20	Imidazopyridine Derivative

Case Studies

• Case Study on Leishmaniasis : A recent clinical trial evaluated the efficacy of a series of pyridine derivatives, including those similar to 2-methoxy-N-(thiolan-3-yl)pyridin-3-amine. The study highlighted significant improvements in treatment outcomes when these compounds were administered in conjunction with traditional therapies.
• Case Study on Cancer Treatment : A laboratory investigation into the anticancer properties of pyridine derivatives revealed that certain modifications could enhance selectivity for cancer cells over normal cells, thereby reducing potential side effects.